Cas no 750567-64-7 (Cyclobutanecarboxylicacid, 1-amino-2-methyl-, (1R,2R)-)

Cyclobutanecarboxylicacid, 1-amino-2-methyl-, (1R,2R)- structure
750567-64-7 structure
Product Name:Cyclobutanecarboxylicacid, 1-amino-2-methyl-, (1R,2R)-
CAS No:750567-64-7
MF:C6H11NO2
MW:129.157041788101
CID:561587
PubChem ID:45078828
Update Time:2025-04-19

Cyclobutanecarboxylicacid, 1-amino-2-methyl-, (1R,2R)- Chemical and Physical Properties

Names and Identifiers

    • Cyclobutanecarboxylicacid, 1-amino-2-methyl-, (1R,2R)-
    • Cyclobutanecarboxylic acid, 1-amino-2-methyl-, (1R,2R)- (9CI)
    • 750567-64-7
    • (1R,2R)-1-amino-2-methylcyclobutane-1-carboxylic acid
    • DTXSID60663610
    • AKOS006362338
    • Inchi: 1S/C6H11NO2/c1-4-2-3-6(4,7)5(8)9/h4H,2-3,7H2,1H3,(H,8,9)/t4-,6-/m1/s1
    • InChI Key: OZUDURPARMOLKB-INEUFUBQSA-N
    • SMILES: OC([C@]1(CC[C@H]1C)N)=O

Computed Properties

  • Exact Mass: 129.07903
  • Monoisotopic Mass: 129.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 146
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.3
  • Topological Polar Surface Area: 63.3Ų

Experimental Properties

  • PSA: 63.32
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